1-[(4-chlorophenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-6-oxo-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C19H15ClN2O2/c20-16-9-6-14(7-10-16)12-22-13-15(8-11-18(22)23)19(24)21-17-4-2-1-3-5-17/h1-11,13H,12H2,(H,21,24)
• InChI Key: FWSFINQEZRPYMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClN2O2
• Molecular Weight: 338.8 g/mol
• CAS No.: 946309-47-3

Description

1-(4-Chlorophenyl)methyl-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide, also known as CPMOD, is an organic compound belonging to the family of pyridine-3-carboxamides. It is a low molecular weight compound with a molecular weight of 248.7 g/mol. CPMOD is a very versatile compound that has been used in a variety of scientific research applications, ranging from organic synthesis to drug discovery. CPMOD has been found to have a variety of biochemical and physiological effects, making it a useful tool for scientists.

Scientific Research Applications

1-[(4-chlorophenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide has been used in a variety of scientific research applications. It has been used in organic synthesis to synthesize a variety of compounds, including pharmaceuticals and agrochemicals. This compound has also been used in drug discovery, as it has been found to interact with a variety of proteins and enzymes, making it a useful tool for scientists. Additionally, this compound has been used in the study of enzyme kinetics, as it has been found to interact with a variety of enzymes.

Mechanism of Action

1-[(4-chlorophenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide has been found to interact with a variety of proteins and enzymes. It has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. This compound has also been found to interact with the enzymes acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine and butyrylcholine, respectively. Additionally, this compound has been found to interact with the enzyme glutathione S-transferase, which is involved in the detoxification of xenobiotic compounds.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in inflammation and pain. Additionally, this compound has been found to inhibit the breakdown of acetylcholine and butyrylcholine, which are involved in the regulation of muscle contraction. This compound has also been found to interact with the enzyme glutathione S-transferase, which is involved in the detoxification of xenobiotic compounds.

Advantages and Limitations for Lab Experiments

1-[(4-chlorophenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide has a number of advantages and limitations for lab experiments. One of the major advantages of this compound is its low molecular weight, which makes it easy to handle and manipulate in the laboratory. Additionally, this compound is a versatile compound that has been used in a variety of scientific research applications. However, this compound also has some limitations, such as its potential for toxicity and the fact that it is not approved for human use.

Future Directions

The potential applications of 1-[(4-chlorophenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide are vast, and there are a number of future directions that can be explored. One potential future direction is the development of this compound-based drugs, as this compound has been found to interact with a variety of proteins and enzymes. Additionally, this compound could be used to develop new methods for organic synthesis, as it can be used to synthesize a variety of compounds. Finally, this compound could be used to develop new methods for drug discovery, as it has been found to interact with a variety of proteins and enzymes.

Synthesis Methods

1-[(4-chlorophenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridine-3-carboxamide can be synthesized through a variety of methods, including the Michael addition reaction, the Grignard reaction, and the Wittig reaction. The Michael addition reaction is a type of nucleophilic addition reaction in which a carbonyl group reacts with an enolate to form a new carbon-carbon bond. The Grignard reaction is an organometallic reaction in which a Grignard reagent reacts with a carbonyl group to form a new carbon-carbon bond. The Wittig reaction is an organometallic reaction in which an alkyl halide reacts with a phosphonium salt to form a new carbon-carbon bond.